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Compound of Interest

Compound Name: Arachidate

Cat. No.: B1238690

Arachidate, also known as arachidic acid, is a saturated fatty acid that is generally considered
non-hazardous.[1][2] However, proper disposal procedures are essential to ensure laboratory
safety and environmental protection. This guide provides detailed, step-by-step instructions for
the safe handling and disposal of arachidate waste for researchers, scientists, and drug
development professionals.

Immediate Safety and Handling

Before beginning any disposal process, it is crucial to be aware of the potential hazards and
necessary safety precautions. While not classified as a hazardous substance by OSHA 29 CFR
1910.1200, some safety data sheets indicate that arachidic acid can cause skin and eye
irritation.[1][3][4][5]

Personal Protective Equipment (PPE): To minimize exposure during handling and disposal, the
following PPE is recommended:

o Eye Protection: Safety glasses or chemical safety goggles.[1]
o Hand Protection: Wear appropriate protective gloves, such as nitrile or neoprene.[1][2]

» Body Protection: A lab coat or other protective clothing should be worn to prevent skin
contact.[1]

Quantitative Data

The following table summarizes key quantitative data for arachidic acid:
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Property Value Source
Molecular Formula C20H4002 [6]
Molecular Weight 312.52 g/mol [6]
Physical State Solid [1]
Melting Point 74 -77°C/165.2-170.6 °F [5]
Boiling Point 328 °C/622.4 °F @ 760 -
mmHg
Flash Point 110 °C (230 °F) [7]
Solubility Insoluble in water. [7]

Step-by-Step Disposal Protocol

The proper disposal of arachidate depends on whether it is in a solid or liquid form and
whether it has been contaminated with hazardous materials. The waste generator is
responsible for making an accurate waste determination.[8][9]

1. Waste Collection and Segregation:
o Collect waste arachidate in a designated, properly labeled, and sealed container.[1]

e Avoid mixing arachidate waste with other chemical waste streams unless compatibility has
been confirmed.[1] If mixed with a hazardous substance, the entire mixture must be treated
as hazardous waste.

2. Spill Management:

 In the event of a spill, contain the material to prevent it from spreading.[1]

e Absorb the spilled solid with an inert material such as sand, sawdust, or vermiculite.[1]
» Place the absorbed material into a suitable container for disposal.[1]

e Thoroughly clean the spill site with soap and water after the material has been collected.[1]
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3. Final Disposal:
» Solid Arachidate Waste:
o Collect in a labeled, sealed container for non-hazardous solid chemical waste.[2][8]

o Dispose of the containerized waste in accordance with all applicable local, state, and
federal regulations.[1] It is recommended to contact your institution's Environmental Health
and Safety (EHS) office for specific guidance.[2]

o Do not dispose of solid arachidate in the general trash unless explicitly permitted by your
institution's guidelines.[1][2]

e Liquid Solutions Containing Arachidate:

o Agueous solutions containing only non-hazardous materials with a pH between 6 and 9.5
may be suitable for drain disposal.[8] However, since arachidic acid is insoluble in water,
this is unlikely to be a common scenario.[7]

o Solutions of arachidate in organic solvents should be treated as chemical waste. The
specific disposal route will depend on the solvent used.

o Empty Containers:

o Ensure the container is "RCRA empty,” meaning no solid residue remains that can be
scraped out.[10][11]

o Deface or remove the original label to indicate the container is empty.[10]

o Once confirmed to be empty and properly defaced, the container can typically be disposed
of in the regular trash.[2][10]

e Contaminated Materials:

o Disposable items such as gloves and weigh boats that are contaminated with arachidate
should be placed in the designated non-hazardous solid waste container.[2]
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Arachidate Waste Generated

Is the waste contaminated
with a hazardous material?

Collect in a labeled, sealed container Collect in a labeled, sealed container
for hazardous waste. for non-hazardous solid waste.

Follow institutional hazardous Dispose according to institutional and
waste disposal procedures. local regulations for non-hazardous
Contact EHS. solid chemical waste.

Click to download full resolution via product page

Caption: A flowchart illustrating the decision-making process for the proper disposal of

arachidate waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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